Cas no 40649-56-7 (2-Cyclohexen-1-one,3-amino-2,6-dimethyl-)

• Product Name: 2-Cyclohexen-1-one,3-amino-2,6-dimethyl-
• CAS No: 40649-56-7
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 333628
• PubChem ID: 3016207
• Update Time: 2025-04-19

2-Cyclohexen-1-one,3-amino-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3-amino-2,6-dimethyl-
• 3-amino-2,6-dimethylcyclohex-2-en-1-one
• SCHEMBL11547215
• 40649-56-7
• AKOS006341130
• DTXSID00961041
• NS00056736
• EINECS 255-020-4

• Inchi： 1S/C8H13NO/c1-5-3-4-7(9)6(2)8(5)10/h5H,3-4,9H2,1-2H3
• InChI Key： WQGRVQYVOJPBIL-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(CCC1C)N

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones